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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958

Technical Guide: 4-Bromothiobenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromothiobenzamide, a
versatile building block in organic synthesis with significant potential in medicinal chemistry.
This document outlines its chemical and physical properties, safety information, and detailed
experimental protocols for its synthesis.

Core Properties and Safety Information

4-Bromothiobenzamide, also known as p-bromothiobenzamide, is a yellow solid organic
compound.[1] Its key identifiers and physicochemical properties are summarized below for
easy reference.

Table 1: Chemical and Physical Properties of 4-Bromothiobenzamide
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Property Value Reference(s)

CAS Number 26197-93-3 [1]

Molecular Formula C7HeBINS [1]

Molecular Weight 216.10 g/mol

Appearance Yellow solid [1]

Melting Point 139-146 °C [1]

Purity >97%

inChi 1S/C7H6BrNS/c8-6-3-1-5(2-4-
6)7(9)10/h1-4H,(H2,9,10)

R AIPANIYQEBQYGC-

UHFFFAOYSA-N

SMILES String

NC(=S)clccc(Br)ccl

Table 2: Safety and Hazard Information for 4-Bromothiobenzamide
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Hazard Information Details Reference(s)
GHS Pictogram GHSO07 (Exclamation mark)
Signal Word Warning

H302 (Harmful if swallowed),
Hazard Statements H317 (May cause an allergic

skin reaction)

P280, P301 + P312 + P330,

Precautionary Statements
P302 + P352

Acute Toxicity 4 (Oral), Skin

Sensitization 1

Hazard Classifications

Storage Class Code 11 (Combustible Solids)

Dust mask type N95 (US),

Personal Protective Equipment )
Eyeshields, Gloves

Applications in Research and Development

4-Bromothiobenzamide is a valuable intermediate in various scientific fields:

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of diverse
pharmaceutical agents.[1] Thioamides, as a class, are recognized for their biological
activities.[2] The bromine atom on the phenyl ring enhances its reactivity, making it a suitable
candidate for developing novel therapeutic agents through reactions like nucleophilic
substitution.[1]

o Agrochemical Chemistry: The compound is utilized in the formulation of agrochemicals, such
as pesticides and herbicides.[1]

o Material Science: It is involved in the creation of new materials, including polymers and
coatings.[1]

o Analytical Chemistry: It can function as a reagent in various analytical methods.[1]
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Experimental Protocols: Synthesis of 4-
Bromothiobenzamide

Two primary methods for the synthesis of 4-Bromothiobenzamide are presented below.

Method 1: One-Pot Synthesis from Aldehyde

This protocol outlines a general one-pot synthesis for thioamides starting from an aldehyde.
Experimental Protocol:
 Dissolve the starting aldehyde or ketone (1.0 mmol) in dioxane (2 mL).

¢ Add hydroxylamine hydrochloride (1.0 mmol), sodium acetate (1.0 mmol), and O,O-diethyl
dithiophosphoric acid (1.0 mmol) to the solution under a nitrogen atmosphere.[3]

Reaction Conditions

(Di uuuuu (2 mL)) (N itrogen Almospheve)
Atmosphere

Solvent pl

Starting Materials

(A\dehyde/Kelone (1.0 mmul)) (Hydrcxylamme HCI (1.0 mmol)) (Scdium Acetate (1.0 mmo\)) (O‘O-diethy\ dithiophosphoric acid (1.0 mmola

v A4
y g ———

>

Al
Y Y

Click to download full resolution via product page

Caption: One-pot synthesis of thioamides.

Method 2: Synthesis from 4-Bromobenzonitrile

This method provides a specific route to 4-Bromothiobenzamide starting from 4-
bromobenzonitrile.[2]
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Experimental Protocol:

Prepare a slurry of 70% sodium hydrogen sulfide hydrate (21.98 mmol) and magnesium
chloride hexahydrate (10.99 mmol) in DMF (40 mL).[2]

e Add 4-Bromobenzonitrile (11.0 mmol) to the slurry.[2]

 Stir the mixture at room temperature for 2 hours.[2]

e Pour the resulting mixture into water (100 mL) to precipitate the solid product.[2]

» Collect the precipitated solid by filtration.[2]

¢ Resuspend the product in 1 N HCI (50 ml) and stir for an additional 30 minutes.[2]
« Filter the product and wash it with an excess of water.[2]

o Recrystallize the final product from chloroform to obtain crystals suitable for analysis.[2]
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Caption: Synthesis of 4-Bromothiobenzamide.
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Biological Significance and Future Directions

While specific signaling pathways for 4-Bromothiobenzamide are not extensively
documented, the broader class of thioamides exhibits a wide spectrum of biological activities.
[2] For instance, the related compound 4-(4-bromophenyl)-thiosemicarbazide has shown
antibacterial activity, with its efficacy potentially linked to the electron density on the
thiosemicarbazide chain.[4] The unique structural features of 4-Bromothiobenzamide,
including the reactive thioamide group and the bromine substituent, make it an attractive
scaffold for the design and synthesis of novel therapeutic agents. Further research into its
biological mechanisms of action and potential therapeutic applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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